Cas no 1512744-07-8 (4-chloro-7-methyl-7H-pyrrolo2,3-dpyrimidine-5-carbaldehyde)

• Product Name: 4-chloro-7-methyl-7H-pyrrolo2,3-dpyrimidine-5-carbaldehyde
• CAS No: 1512744-07-8
• MF: C₈H₆ClN₃O
• MW: 195.605740070343
• MDL: MFCD24687851
• CID: 5607339
• PubChem ID: 82657503
• Update Time: 2023-11-24

4-chloro-7-methyl-7H-pyrrolo2,3-dpyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-8233688
• 1512744-07-8
• 4-chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-carbaldehyde
• 4-chloro-7-methyl-7H-pyrrolo2,3-dpyrimidine-5-carbaldehyde

• MDL： MFCD24687851
• Inchi： 1S/C8H6ClN3O/c1-12-2-5(3-13)6-7(9)10-4-11-8(6)12/h2-4H,1H3
• InChI Key： CIEYPMRLILCTMZ-UHFFFAOYSA-N
• SMILES： ClC1=C2C(C=O)=CN(C)C2=NC=N1

Computed Properties

• Exact Mass: 195.0199395g/mol
• Monoisotopic Mass: 195.0199395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 47.8Ų